Combinatorial synthesis of SAPO-34 via vapor-phase transport
Chemical Communications Pub Date: 2003-07-24 DOI: 10.1039/B305915D
Abstract
By applying a combinatorial method, SAPO-34 was successfully synthesized via vapor-phase transport technique, and the synthesis factors were systematically examined.
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